Cas no 96-86-6 (Diethyl Benzoylaminomalonate)

Diethyl Benzoylaminomalonate structure
Diethyl Benzoylaminomalonate structure
Product Name:Diethyl Benzoylaminomalonate
CAS No:96-86-6
Molecular Formula:C14H17NO5
Molecular Weight:279.28848
CID:860130
PubChem ID:66790

Diethyl Benzoylaminomalonate Properties

Names and Identifiers

    • diethyl benzamidomalonate
    • Benzamidomalonic acid, diethyl ester
    • Diethyl Benzoylaminomalonate
    • 2-(anthracen-9-ylmethyl)malonic acid diethyl ester
    • 2-(benzoylamino)propanedioic acid diethyl ester
    • benzoylamino-malonic acid diethyl ester
    • diethyl 2-(anthracen-9-ylmethyl)malonate
    • diethyl 2-(benzoylamino)malonate
    • diethyl 2-benzamidomalonate
    • diethyl 9-anthrylmethylmalonate
    • diethyl N-benzoyl-aminomalonate
    • Propanedioic acid,(9-anthracenylmethyl)-,diethyl ester
    • NSC 121984
    • diethyl 2-benzoylaminomalonate
    • Propanedioic acid, (benzoylamino)-, diethyl ester
    • 96-86-6
    • AS-59243
    • DIETHYL 2-(BENZOYLAMINO)PROPANEDIOATE
    • N-(1,3-Diethoxy-1,3-dioxopropan-2-yl)benzenecarboximidic acid
    • AKOS005206817
    • NSC 80
    • diethyl 2-benzamidopropanedioate
    • AB-131/40897079
    • NS00041198
    • 1,3-diethyl 2-(phenylformamido)propanedioate
    • AB00694305-03
    • Diethyl-N-benzoylamino malonate
    • EN300-43890
    • EINECS 202-540-4
    • DTXSID80914696
    • Ethyl benzaminomalonate
    • NSC-121984
    • Z169860246
    • NSC121984
    • MFCD00015160
    • 16798-45-1
    • NCGC00324416-01
    • CS-0299198
    • J-010419
    • NSC80
    • SCHEMBL5784044
    • NSC-80
    • Diethyl2-benzamidomalonate
    • Diethyl 2-(benzoylamino)malonate #
    • MDL: MFCD00015160
    • InChIKey: NMSZTQWZINJIMY-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H17NO5/c1-3-19-13(17)11(14(18)20-4-2)15-12(16)10-8-6-5-7-9-10/h5-9,11H,3-4H2,1-2H3,(H,15,16)
    • SMILES: CCOC(C(NC(C1=CC=CC=C1)=O)C(OCC)=O)=O

Computed Properties

  • Exact Mass: 279.11100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 9
  • Monoisotopic Mass: 279.11067264g/mol
  • Heavy Atom Count: 20
  • Complexity: 332
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 81.7Ų

Experimental Properties

  • LogP: 1.30210
  • PSA: 81.70000

Diethyl Benzoylaminomalonate Security Information

Diethyl Benzoylaminomalonate Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diethyl Benzoylaminomalonate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IK71-100mg
Propanedioic acid, (benzoylamino)-, diethyl ester
96-86-6 90%
100mg
$83.00 2024-04-19
A2B Chem LLC
AI65181-100mg
Diethyl benzamidomalonate
96-86-6 90%
100mg
$55.00
Aaron
AR00IKFD-100mg
Propanedioic acid, (benzoylamino)-, diethyl ester
96-86-6 95%
100mg
$52.00 2024-07-18
Enamine
EN300-43890-0.05g
1,3-diethyl 2-(phenylformamido)propanedioate
96-86-6
0.05g
$19.0 2023-06-17
TRC
D444860-10g
Diethyl Benzoylaminomalonate
96-86-6
10g
$ 185.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1369868-100mg
Diethyl 2-benzamidomalonate
96-86-6 98%
100mg
¥439.00

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